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Compound of Interest

Compound Name: 4-Bromo-2-iodo-7-azaindole

Cat. No.: B572159

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 4-Bromo-2-iodo-7-azaindole, a key heterocyclic intermediate in
medicinal chemistry.

Core Compound Data

4-Bromo-2-iodo-7-azaindole is a halogenated derivative of 7-azaindole. The strategic
placement of bromine and iodine atoms on the azaindole scaffold makes it a versatile building
block for the synthesis of more complex molecules, particularly in the development of novel
therapeutic agents. The azaindole core is a recognized pharmacophore present in numerous
biologically active compounds.[1][2]

Molecular and Physicochemical Properties

The fundamental properties of 4-Bromo-2-iodo-7-azaindole are summarized below. The
molecular weight is calculated based on the atomic weights of its constituent elements.
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Property Value

Molecular Formula C7Ha4BrIN2

Molecular Weight 322.93 g/mol

IUPAC Name 4-Bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine
CAS Number 1260879-70-6[3]

Atomic Weight Contributions:

Atomic Weight Total
Element Symbol Count o
(amu) Contribution
Carbon C 12.011 7 84.077
Hydrogen H 1.008 4 4.032
Bromine Br 79.904 1 79.904
lodine I 126.904 1 126.904
Nitrogen N 14.007 2 28.014

Total 322.931

Synthesis and Experimental Protocols

The synthesis of substituted 7-azaindoles often involves multi-step processes. Palladium-
catalyzed cross-coupling reactions are frequently employed to introduce substituents onto the
azaindole ring.[4][5][6] A plausible synthetic route to 4-Bromo-2-iodo-7-azaindole can be
extrapolated from methods used for similar structures, such as the synthesis of N-Tosyl-4-
bromo-2-iodo-7-azaindole.[7]

General Experimental Workflow for Substituted 7-
Azaindoles

The following diagram illustrates a generalized workflow for the synthesis of substituted 7-
azaindoles, which can be adapted for the specific synthesis of 4-Bromo-2-iodo-7-azaindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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